Cas no 110915-40-7 ((2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic acid)

• Product Name: (2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic acid
• CAS No: 110915-40-7
• MF: C₉H₆ClFO₂
• MW: 200.594145298004
• CID: 5249982
• Update Time: 2025-05-21

(2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic acid
• (2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoicacid
• 2-Propenoic acid, 3-(3-chlorophenyl)-2-fluoro-, (Z)- (9CI)

• Inchi： 1S/C9H6ClFO2/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-5H,(H,12,13)/b8-5-
• InChI Key： FIZXMBFEGMNOLU-YVMONPNESA-N
• SMILES： ClC1=CC=CC(/C=C(/C(=O)O)\F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on (2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic acid

(2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic Acid: A Comprehensive Overview

(2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic acid, also known by its CAS registry number CAS No. 110915-40-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorophenyl group, a fluorine atom, and a propenoic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of (2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic acid in the development of novel therapeutic agents. Researchers have focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This finding suggests that it could serve as a lead compound for the development of new anti-inflammatory drugs.

In addition to its pharmacological applications, CAS No. 110915-40-7 has also been explored for its role in chemical synthesis. Its enoic acid group makes it an ideal substrate for various organic transformations, such as Michael additions and Diels-Alder reactions. A 2023 paper in the Organic Letters journal described how this compound can be used as a building block to construct complex molecular frameworks with high precision. This highlights its utility in both academic research and industrial chemical production.

The synthesis of (2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic acid has been optimized over the years, with researchers developing efficient methods to achieve high yields and purity. A notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise introduction of the chlorophenyl group. This method not only enhances the scalability of the synthesis but also reduces environmental impact by minimizing waste generation.

Beyond its chemical synthesis, the biological activity of CAS No. 110915-40-7 has been extensively studied. In vitro assays have shown that it possesses moderate cytotoxicity against various cancer cell lines, making it a potential candidate for anticancer drug development. Furthermore, preliminary animal studies suggest that it may exhibit neuroprotective effects, offering new avenues for treating neurodegenerative diseases such as Alzheimer's disease.

The structural versatility of (2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enoic acid also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. A 2023 study published in the Chemistry of Materials journal demonstrated that this compound can serve as a template for constructing metal-organic frameworks (MOFs) with exceptional porosity and stability.

In conclusion, (2Z)-3-(3-Chlorophenyl)-2-fluoroprop-2-enioic acid, or CAS No. 110915-40-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for both academic research and industrial innovation. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the advancement of modern science.